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Compound of Interest

Compound Name: Olivomycin B
CAS No.: 6992-69-4
Cat. No.: B15568403
Get Quote
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Introduction

Olivomycin A is a fluorescent antibiotic belonging to the aureolic acid family, produced by
Streptomyces olivoreticuli.[1] It serves as a valuable tool in cellular and molecular biology for
the visualization of DNA. The primary mechanism of action involves its specific binding to the
minor groove of GC-rich regions within double-stranded DNA.[1][2][3][4] This interaction is
critically dependent on the presence of divalent cations, such as magnesium (Mg?*), which
facilitate the formation of an olivomycin-Mg2* complex that then binds to the DNA.[5] This
binding event physically obstructs the progression of proteins like DNA and RNA polymerases,
thereby inhibiting replication and transcription.[1][2][3] In fluorescence microscopy, this property
allows for the specific and bright staining of the cell nucleus, making it a useful reagent for
analyzing nuclear morphology and DNA content.

Key Applications:

e Visualization of nuclear DNA in fixed and live cells.

e Analysis of nuclear morphology changes in response to drug treatments.
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» Counterstaining in immunofluorescence protocols.

» Studies of apoptosis and DNA damage.[1]

Quantitative Data and Staining Parameters

The following table summarizes the key quantitative parameters for using olivomycin A as a
DNA stain in fluorescence microscopy. Optimal conditions may vary depending on the cell type,
experimental setup, and microscope configuration.
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Parameter

Recommended Value

Notes

Excitation Wavelength (Aex)

~440 nm (Peak) or 488 nm

(Laser Line)

While the peak excitation for
the DNA-bound complex is
around 440 nm, the 488 nm
laser line commonly available
on confocal and fluorescence
microscopes is effective for
excitation.[1][5]

Emission Wavelength (Aem)

~530 - 540 nm

Emits a green fluorescence. A
standard FITC or GFP filter set
is often suitable.[1][5]

Working Concentration

1-10 pg/mL

This range is a general starting
point. Concentration should be
titrated for each specific cell
line and application to achieve
optimal signal-to-noise ratio. A
higher concentration (100
png/mL) has been noted for flow

cytometry.[5]

Incubation Time

15 - 30 minutes

Shorter times are preferable
for live-cell imaging to
minimize cytotoxicity. For fixed
cells, longer incubation may

improve signal intensity.[1]

Required Cofactor

15 mM MgClz

Magnesium is essential for the
formation of the DNA-binding

complex.[5]

Binding Specificity

GC-rich DNA sequences

Binds preferentially to sites
containing 5'-GG-3' or 5'-GC-3'
dinucleotides.[1][3][4]

Experimental Workflow
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The general workflow for olivomycin DNA staining involves cell preparation, an optional fixation
and permeabilization step, staining, and imaging.

1. Seed Cells on Coverslips

2. Fixation & Permeabilization
(Optional, for fixed-cell staining)

3. Prepare Staining Solution
(Olivomycin + MgClz in buffer)

4. Incubate with Olivomycin Solution

5. Wash with Buffer (e.g., PBS)

6. Mount Coverslip on Slide

l

7. Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: General workflow for olivomycin DNA staining.

Detailed Staining Protocol (Fixed Cells)

This protocol is optimized for staining DNA in mammalian cells cultured on coverslips.
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. Reagents and Materials
Olivomycin A powder
Dimethyl sulfoxide (DMSO) for stock solution
Phosphate-Buffered Saline (PBS), pH 7.4
Magnesium Chloride (MgCl2)
Paraformaldehyde (PFA), 4% in PBS
Triton™ X-100, 0.1% in PBS
Glass coverslips and microscope slides
Mounting medium (e.g., ProLong™ Gold Antifade Mountant)
Staining dishes or multi-well plates

. Solution Preparation

Olivomycin A Stock Solution (1 mg/mL): Dissolve Olivomycin A powder in DMSO to a final
concentration of 1 mg/mL. Aliquot into single-use tubes and store at -20°C, protected from
light.

Staining Buffer: Prepare PBS containing 15 mM MgCla.

Olivomycin Working Solution (e.g., 5 pg/mL): Immediately before use, dilute the 1 mg/mL
stock solution into the Staining Buffer to the desired final concentration (e.g., 1:200 dilution
for 5 pg/mL). Protect from light.

Fixation Solution: 4% PFA in PBS.
Permeabilization Solution: 0.1% Triton™ X-100 in PBS.

. Step-by-Step Staining Procedure
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Cell Culture: Seed cells onto sterile glass coverslips in a multi-well plate and culture
overnight at 37°C with 5% CO: to allow for cell attachment and growth.[1]

Wash: Gently aspirate the culture medium and wash the cells once with 1 mL of PBS.

Fixation: Add 1 mL of 4% PFA solution to each well. Incubate for 15 minutes at room
temperature.[1]

Wash: Aspirate the fixation solution and wash the cells twice with PBS for 5 minutes each.

Permeabilization: Add 1 mL of 0.1% Triton™ X-100 solution to each well. Incubate for 10
minutes at room temperature.[1] This step is crucial for allowing the stain to access the
nucleus.

Wash: Aspirate the permeabilization solution and wash the cells twice with PBS for 5 minutes
each.

Staining: Aspirate the PBS and add the freshly prepared Olivomycin Working Solution to
cover the cells on the coverslip. Incubate for 15-30 minutes at room temperature, protected
from light.

Final Washes: Aspirate the staining solution and wash the coverslips twice with Staining
Buffer (PBS + 15 mM MgCI2) to remove excess unbound dye.

Mounting: Carefully remove the coverslips from the wells, remove excess buffer from the
edge with a lab wipe, and invert onto a drop of mounting medium on a clean microscope
slide.[1]

Sealing and Curing: Seal the edges of the coverslip with nail polish to prevent drying. Allow
the mounting medium to cure according to the manufacturer's instructions (typically overnight
at room temperature in the dark).

. Microscopy and Imaging

Image the slides using a fluorescence or confocal microscope.
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+ Use an excitation source near 488 nm and an emission filter designed to collect light
between 515 nm and 555 nm.[1]

¢ Adjust exposure time or laser power to achieve a strong signal without saturating the
detector.

Notes on Live-Cell Staining:

For live-cell imaging, omit the fixation and permeabilization steps (Steps 3-6). After an initial
PBS wash, incubate the live cells with the Olivomycin Working Solution for 15 minutes, perform
the final washes, and immediately proceed to imaging in a suitable live-cell imaging buffer
containing 15 mM MgClz. Note that prolonged exposure to the excitation light and the stain
itself can induce phototoxicity and cellular stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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